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Compound of Interest |

Compound Name: 2-Chloro-6-methyl-3-nitropyridine
CAS No.: 56057-19-3
Cat. No.: B1586791

Get Quote

In the landscape of modern organic synthesis, particularly within pharmaceutical and
agrochemical research, the utility of a molecule is often defined by its functional group
arrangement and inherent reactivity. 2-Chloro-6-methyl-3-nitropyridine is a quintessential
example of a highly versatile heterocyclic intermediate.[1][2] Its pyridine core is a privileged
structure in numerous bioactive molecules.[3] The strategic placement of a labile chlorine atom,
an activating nitro group, and a methyl group creates a platform for a diverse array of chemical
transformations. This guide, intended for researchers and drug development professionals,
provides a comprehensive overview of this compound, from its fundamental properties and
synthesis to its core reactivity and practical applications.

Compound Identification and Physicochemical
Properties

Accurate identification is the cornerstone of reproducible science. The key identifiers and
properties of 2-Chloro-6-methyl-3-nitropyridine are summarized below.

Table 1: Compound Identification
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Identifier Value Source(s)
CAS Number 56057-19-3 [41[5][6]
Molecular Formula CeHsCIN202 [61[7]
Molecular Weight 172.57 g/mol [41[6]
2-chloro-6-methyl-3-
IUPAC Name ) . [6]
nitropyridine
Common Synonyms 6-Chloro-5-nitro-2-picoline [5][6]
CC1=NC(C)=C(C=C1)N(=0)=
SMILES (Ch=c( INE0) [6]
O
| INChlKey | UIEVSGOVFXWCIK-UHFFFAOYSA-N [[4] |
Table 2: Physicochemical Properties
Property Value Source(s)
Light orange to yellow to
Appearance [5]
green powder/crystal
Purity Typically >98.0% (by GC) [5]

| Melting Point | 70.0 to 74.0 °C |[5] |

Molecular Structure and Reactivity Analysis

The synthetic utility of 2-Chloro-6-methyl-3-nitropyridine is a direct consequence of the

electronic interplay between its substituents on the pyridine ring.

o The Pyridine Core: The nitrogen atom in the ring is inherently electron-withdrawing, making

the ring electron-deficient compared to benzene and generally susceptible to nucleophilic

attack, especially at the 2, 4, and 6 positions.[8]

e Chloro Group (C2): Positioned ortho to the ring nitrogen, the chlorine atom is a good leaving

group. Its departure is facilitated by the strong electron-withdrawing nature of both the ring

© 2026 BenchChem. All rights reserved. 2/12

Tech Support


https://www.benchchem.com/product/b1586791
https://www.tcichemicals.com/IN/en/p/C2594
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/nitro/mm56057193
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/nitro/mm56057193
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-methyl-3-nitropyridine
https://www.benchchem.com/product/b1586791
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/nitro/mm56057193
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/nitro/mm56057193
https://www.tcichemicals.com/IN/en/p/C2594
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/nitro/mm56057193
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/nitro/mm56057193
https://www.benchchem.com/product/b1586791
https://www.tcichemicals.com/IN/en/p/C2594
https://www.tcichemicals.com/IN/en/p/C2594
https://www.tcichemicals.com/IN/en/p/C2594
https://www.benchchem.com/product/b1586791/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-a-versatile-heterocyclic-building-block
https://chemistry.stackexchange.com/questions/69201/regioselectivity-of-an-amination-reaction-of-2-6-dichloro-3-nitropyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

nitrogen and the adjacent nitro group. This makes the C2 position the primary site for
Nucleophilic Aromatic Substitution (SnAr) reactions.[1][2]

e Nitro Group (C3): The nitro group is a powerful electron-withdrawing group via both
resonance and induction. It strongly activates the ortho (C2) and para (C6) positions towards
nucleophilic attack.[8] Its powerful inductive effect makes the adjacent C2 position
exceptionally electron-deficient and therefore highly reactive to nucleophiles.[8] Furthermore,
the nitro group can be readily reduced to an amino group, providing a synthetic handle for
subsequent functionalization, such as amide bond formation or diazotization.[1]

o Methyl Group (C6): The methyl group has a mild electron-donating effect, which slightly
counteracts the electron-withdrawing effects at the C6 position.

This unique combination of functionalities dictates two primary reaction pathways, making it a
valuable synthetic intermediate.
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Caption: General synthesis workflow for 2-Chloro-6-methyl-3-nitropyridine.

Step-by-Step Methodology:

¢ Step 1: Nitration of 2-Amino-6-methylpyridine.

o To a cooled (0-5 °C) flask containing concentrated sulfuric acid, slowly add 2-amino-6-
methylpyridine while maintaining the temperature.

o Once the addition is complete, a mixture of concentrated sulfuric acid and nitric acid
(nitrating mixture) is added dropwise, ensuring the temperature does not exceed 10 °C.
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o After the addition, the reaction is allowed to stir at room temperature for several hours until
completion (monitored by TLC or HPLC).

o The reaction mixture is then carefully poured onto crushed ice, and the resulting
precipitate (2-amino-6-methyl-3-nitropyridine) is collected by filtration, washed with water,
and dried.

o Step 2: Diazotization and Hydrolysis to 2-Hydroxy-6-methyl-3-nitropyridine.

o The 2-amino-6-methyl-3-nitropyridine from the previous step is suspended in an aqueous
solution of sulfuric acid.

o The suspension is cooled to 0-5 °C, and a solution of sodium nitrite in water is added
slowly, keeping the temperature below 5 °C.

o The mixture is stirred at this temperature for a period, then gently warmed to facilitate the
hydrolysis of the diazonium salt to the corresponding hydroxyl compound.

o The product, 2-hydroxy-6-methyl-3-nitropyridine, often precipitates upon cooling and can
be isolated by filtration.

e Step 3: Chlorination to 2-Chloro-6-methyl-3-nitropyridine.

o The dried 2-hydroxy-6-methyl-3-nitropyridine is treated with a chlorinating agent, such as
phosphorus oxychloride (POCIs) or thionyl chloride (SOCI2).

o The mixture is heated under reflux for several hours until the reaction is complete.
o After cooling, the reaction mixture is carefully quenched by pouring it onto ice.

o The crude product is then extracted with an organic solvent (e.g., dichloromethane or ethyl
acetate), and the organic layer is washed, dried, and concentrated under reduced
pressure to yield the final product, which can be further purified by recrystallization. [9]

Application in Synthetic Chemistry: A Protocol for
Nucleophilic Aromatic Substitution (SnAr)
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The most prominent application of this compound is as an electrophile in SrAr reactions. [1]The

following is a representative protocol for the synthesis of an ether linkage by reacting it with an

alcohol, a common step in building more complex molecules. A similar procedure can be

adapted for reactions with amines or thiols.

Protocol: Synthesis of 2-(Aryloxy)-6-methyl-3-
nitropyridine

Reagent Preparation: In a dry, inert-atmosphere flask (e.g., nitrogen or argon), dissolve 2-
Chloro-6-methyl-3-nitropyridine (1.0 eq) and the desired phenol or alcohol (1.1 eq) in an
appropriate anhydrous polar aprotic solvent (e.g., DMF or DMSO).

Base Addition: Add a suitable base, such as potassium carbonate (K2COs, 1.5-2.0 eq) or
sodium hydride (NaH, 1.2 eq), to the mixture portion-wise at room temperature. Causality
Note: The base is required to deprotonate the nucleophile (the phenol/alcohol), increasing its
nucleophilicity and facilitating the attack on the electron-deficient C2 position of the pyridine
ring.

Reaction: Heat the reaction mixture to a temperature between 80-120 °C. The reaction
progress should be monitored by a suitable analytical technique like TLC or LC-MS. Insight:
The elevated temperature is necessary to overcome the activation energy of the
Meisenheimer complex formation, which is the rate-determining step in many S»Ar reactions.

Work-up: Once the starting material is consumed, cool the reaction to room temperature.
Quench the reaction by adding water and extract the product with an organic solvent like
ethyl acetate.

Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium
sulfate (NazS0Oa), filter, and concentrate in vacuo. The crude product can then be purified by
column chromatography on silica gel or by recrystallization to yield the pure 2-(aryloxy)-6-
methyl-3-nitropyridine.

Spectroscopic Characterization

While experimental spectra should always be acquired for confirmation, the expected NMR

signals can be reliably predicted based on the structure.
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Table 3: Predicted *H and 3C NMR Chemical Shifts

. Predicted
Position/Grou . . o
Nucleus Chemical Shift  Multiplicity Notes
p
(Pppm)
Upfield signal
. for the three
IH NMR -CHs (C6) ~2.5-2.7 Singlet (s)
methyl
protons. [4]
Downfield due to
proximity to the
H (C5) ~8.0-8.5 Doublet (d) electron-
withdrawing nitro
group. [4]
Coupled to the
H (C4) ~75-7.8 Doublet (d)
proton at C5. [4]
Quartet (in *H- Most upfield
13C NMR -CHs (C6) ~20-25 _
coupled) carbon signal. [4]

| | C2, C3, C4, C5, C6| ~120 - 160 | Singlets (in *H-decoupled)| Five distinct signals for the
aromatic carbons, with shifts influenced by the attached CI, NO2, and N atoms. [4]|

Safety and Handling

As with any laboratory chemical, proper safety precautions are mandatory.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
chemical-resistant gloves, and a lab coat. * Handling: Handle in a well-ventilated area,
preferably in a chemical fume hood, to avoid inhalation of dust or vapors. [10]Avoid contact
with skin, eyes, and clothing. [1L0]Wash hands thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible materials such as strong oxidizing agents and strong acids. [10]* First Aid:
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o Eyes: In case of contact, immediately rinse with plenty of water for several minutes. Seek
medical attention. [10] * Skin: Wash off with soap and plenty of water. If irritation occurs,
seek medical advice. [10] * Inhalation: Move the person to fresh air. If breathing is difficult,
seek medical attention. [10] * Ingestion: Do NOT induce vomiting. Rinse mouth with water
and consult a physician.

This is a summary and does not replace a full Safety Data Sheet (SDS), which should be
consulted before use.

Conclusion

2-Chloro-6-methyl-3-nitropyridine is a powerful
and versatile intermediate in organic synthesis.
Its value is derived from a well-defined reactivity
profile, dominated by highly regioselective
nucleophilic aromatic substitution at the C2
position and the potential for nitro group
reduction. This dual functionality allows for the
construction of complex, highly functionalized
pyridine derivatives, cementing its role as a key
building block in the development of novel
pharmaceuticals, agrochemicals, and functional

materials. [2][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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